Ethyl 5-[(4-methylbenzoyl)amino]-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[(4-methylbenzoyl)amino]-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C24H18F3N3O4S/c1-3-34-23(33)19-17-12-35-21(28-20(31)14-6-4-13(2)5-7-14)18(17)22(32)30(29-19)16-10-8-15(9-11-16)24(25,26)27/h4-12H,3H2,1-2H3,(H,28,31)
• InChI Key: FZRBEVGXTYWXCS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC=C(C=C3)C)C4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C24H18F3N3O4S
• Molecular Weight: 501.5 g/mol

Description

This compound is a derivative of thiophene, which is a five-membered heterocyclic compound containing sulfur. Thiophene derivatives are known to exhibit a variety of properties and applications, including in medicinal chemistry.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, thiophene derivatives are known to undergo a variety of chemical reactions. For example, they can participate in nucleophilic substitution reactions and electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. The properties of the specific compound would depend on the functional groups present in it.

Scientific Research Applications

Advanced Materials for Sensors and Detectors

The compound’s electron-rich core and functional groups make it interesting for sensor applications. Researchers could explore its use in chemical sensors, biosensors, or environmental monitoring devices. Its fluorescence properties could enable sensitive detection of analytes, while its stability and solubility are essential for practical applications.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, many thiophene derivatives are known to exhibit antimicrobial activity.

Safety and Hazards

As with any chemical compound, handling should be done with appropriate safety measures. It’s recommended to store such compounds in a dark place, under an inert atmosphere, and at a temperature of 2-8°C.

Future Directions

Thiophene and its derivatives are a topic of interest for medicinal chemists due to their wide range of biological activities. Future research could focus on synthesizing new thiophene derivatives and investigating their potential applications.